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Introduction: 2-Ethoxybenzonitrile (CAS No. 6609-57-0, Formula: C₉H₉NO) is an aromatic

nitrile compound utilized in various laboratory and chemical synthesis applications, including as

an intermediate in the development of pharmaceutical agents.[1][2] While a valuable building

block, its handling requires a nuanced understanding of its toxicological profile and associated

risks. This guide provides an in-depth, technically-focused framework for researchers,

scientists, and drug development professionals to ensure its safe use. The protocols and

information herein are synthesized from authoritative safety data sheets (SDS) to promote a

culture of proactive safety and experimental integrity.

Section 1: Core Hazard Identification & GHS
Classification
2-Ethoxybenzonitrile is classified as hazardous under the OSHA Hazard Communication

Standard (29 CFR 1910.1200).[1] The primary risks are associated with acute toxicity via

multiple exposure routes and significant irritation to the skin, eyes, and respiratory system. The

Globally Harmonized System (GHS) classification provides a universal summary of these

hazards.

Table 1: GHS Classification Summary for 2-Ethoxybenzonitrile
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Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[3]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1][3]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[3]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[3]

Signal Word:Warning[1]

GHS Pictogram:

GHS07 (Exclamation Mark)

Section 2: Toxicological Profile & Routes of
Exposure
Understanding the causality behind the GHS classifications is paramount for risk mitigation.

The toxicity of 2-Ethoxybenzonitrile stems from its ability to cause systemic harm upon

absorption and localized irritation upon contact.

Systemic Toxicity (Acute, Category 4): The classification as "Harmful" via oral, dermal, and

inhalation routes indicates that significant, though not fatal, adverse health effects can be

expected from a single, short-term exposure.[1][3] The nitrile functional group (-C≡N) is a key

structural feature; in biological systems, some nitriles can be metabolized to release cyanide,

a potent metabolic inhibitor, although the specific metabolic pathway for 2-
Ethoxybenzonitrile is not detailed in the provided sources. This potential dictates the

urgency of preventing absorption.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC435340010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxybenzonitrile
https://www.fishersci.com/store/msds?partNumber=AC435340010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxybenzonitrile
https://www.fishersci.com/store/msds?partNumber=AC435340010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxybenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxybenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxybenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxybenzonitrile
https://www.fishersci.com/store/msds?partNumber=AC435340010&countryCode=US&language=en
https://www.benchchem.com/product/b1582733?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC435340010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxybenzonitrile
https://www.benchchem.com/product/b1582733?utm_src=pdf-body
https://www.benchchem.com/product/b1582733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Localized Irritation (Category 2 & 3): The compound is a direct irritant. Dermal contact leads

to inflammation and skin irritation.[3] Ocular contact can cause serious, painful irritation.[3]

Inhalation of its dusts or mists directly irritates the respiratory tract, leading to symptoms like

coughing and discomfort.[3]
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Caption: Routes of exposure and corresponding toxicological effects.

Section 3: Emergency First-Aid Protocols
Immediate and correct first aid is critical to mitigate the harmful effects of exposure. The

following protocols are based on standard chemical safety guidelines.[1][4][5]

Protocol 3.1: Inhalation Exposure
Immediate Action: Remove the individual from the source of exposure to fresh air at once.[1]

[4]

Breathing Support: If breathing is difficult, administer oxygen. If breathing has stopped,

perform artificial respiration, avoiding mouth-to-mouth resuscitation if the substance was

ingested or inhaled.[4][6]
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Medical Attention: Call a POISON CENTER or physician if the individual feels unwell.[1]

Protocol 3.2: Dermal (Skin) Exposure
Immediate Action: Immediately begin washing the affected skin with plenty of soap and water

for at least 15 minutes.[1][4]

Decontamination: Remove all contaminated clothing and shoes while flushing the area.[4]

Medical Attention: Call a POISON CENTER or physician if feeling unwell or if skin irritation

persists.[1] Contaminated clothing must be washed before reuse.[1]

Protocol 3.3: Ocular (Eye) Exposure
Immediate Action: Immediately flush the eyes with plenty of water for at least 15 minutes,

holding the eyelids open to ensure thorough rinsing of the entire surface.[1][7]

Contact Lenses: If present and easy to do, remove contact lenses after the initial flush.

Medical Attention: Seek immediate medical attention from an ophthalmologist.

Protocol 3.4: Ingestion Exposure
Immediate Action: Rinse the mouth thoroughly with water.[1][4]

Vomiting: Do NOT induce vomiting.[4]

Medical Attention: Call a POISON CENTER or physician immediately.[1][4] Never give

anything by mouth to an unconscious person.[4]

Note to Physician: Treat symptomatically.[1]

Section 4: Safe Handling & Exposure Control
Proactive exposure control through a multi-tiered approach is the foundation of safe laboratory

practice. This involves a combination of engineering controls, administrative procedures, and

appropriate personal protective equipment (PPE).

Engineering Controls
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The primary method for controlling exposure is to handle the substance in a well-ventilated

area.

Fume Hood: All weighing and handling of 2-Ethoxybenzonitrile should be conducted inside

a certified chemical fume hood to control the release of dusts and vapors.[8]

Ventilation: Ensure general laboratory ventilation is adequate to maintain low airborne

concentrations.[1][8]

Safety Stations: An eyewash station and a safety shower must be readily accessible and in

close proximity to the workstation.[1][8]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected based on the specific hazards.

Eye and Face Protection: Wear chemical safety goggles or glasses as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[9]

[10]

Skin Protection:

Gloves: Wear compatible, chemical-resistant gloves.[10] Inspect gloves before use and

dispose of them properly after handling.[11]

Clothing: Wear a lab coat or appropriate protective clothing to prevent skin exposure.[1][8]

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH/MSHA-approved respirator. A type N95 dust mask is recommended

for handling the solid form.[8]
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Caption: A workflow diagram for emergency first-aid response.
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Hygiene Practices
Wash hands and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke in laboratory areas where this chemical is used or stored.[1]

Contaminated work clothing should not be allowed out of the workplace.[12]

Section 5: Storage, Stability, & Incompatibilities
Proper storage is essential to maintain the chemical's integrity and prevent hazardous

reactions.

Storage Conditions: Store in a dry, cool, and well-ventilated place.[1][10] Keep containers

tightly closed to prevent contamination and potential release.[1]

Stability: The material is stable under normal, recommended storage conditions.[9][12]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[1][9] These materials can initiate exothermic or otherwise hazardous reactions.

Hazardous Decomposition Products: Thermal decomposition, particularly during a fire, can

lead to the release of irritating and toxic gases and vapors, including carbon monoxide (CO),

carbon dioxide (CO₂), and nitrogen oxides (NOx).[1][9]

Section 6: Accidental Release & Fire-Fighting
Procedures
Accidental Release Measures

Personal Precautions: Ensure adequate ventilation.[1] Wear the full PPE as described in

Section 4.2. Avoid dust formation.[1] Evacuate unnecessary personnel from the area.[4]

Environmental Precautions: Prevent the material from entering drains or waterways.[4] It

should not be released into the environment.[1]

Containment and Clean-up: For a solid spill, sweep up and shovel the material into suitable,

closed containers for disposal.[1] For a liquid spill, use an inert absorbent material. Use
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spark-proof tools if applicable.[4]

Disposal: Dispose of the waste material at an approved waste disposal plant, following all

local, regional, and national regulations.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical, sand, or alcohol-

resistant foam.[1][4]

Specific Hazards: The product is combustible.[9] Keep the product and empty containers

away from heat and sources of ignition.[1] Thermal decomposition can release hazardous

NOx gases.[1]

Protective Actions: Firefighters must wear full protective gear and a self-contained breathing

apparatus (SCBA) with a full face-piece operated in pressure-demand or other positive

pressure mode.[1][4]

Section 7: Physical & Chemical Properties Summary
Table 2: Key Physical and Chemical Properties

Property Value

CAS Number 6609-57-0[1]

Molecular Formula C₉H₉NO[3]

Molecular Weight 147.17 g/mol [3]

Appearance Pale yellow, low melting solid or liquid[1]

Melting Point 5 °C / 41 °F[1][2]

Boiling Point 45 °C @ 0.5 torr; 154 °C @ 20 mmHg[1][2]

Flash Point 113 °C / 235.4 °F (closed cup)[1]

Density 1.053 g/mL at 25 °C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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